5,7-Dimethyl-3-nitro pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H8N4O2/c1-5-3-6(2)11-8(10-5)7(4-9-11)12(13)14/h3-4H,1-2H3
• InChI Key: ZKMSVNSERUSKKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=NN12)[N+](=O)[O-])C

Description

5,7-Dimethyl-3-nitro pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H8N4O2 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5,7-Dimethyl pyrazolo[1,5-a]pyrimidine [1.0g (6.8 mmoles)] was dissolved in H2SO4 (10 ml) keeping the temperature below 5°. Fuming HNO3 [4 ml; sp. gr. 1.5] was added dropwise to the cold H2SO4 solution, with good stirring. The temperature during this addition was maintained below 10°. After the addition was complete, the solution was stirred at room temperature for 45 minutes and then added to 100 g of ice. The precipitated product was separated by filtration, washed well with H2O, and dried. Recrystallization from CH3OH afforded 0.75 g (57%) of analytically pure product; mp 156°-7°.